4-(Difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylic acid

Specification

• Molecular Formula: C13H10F2N2O2
• Molecular Weight: 264.23 g/mol
• IUPAC Name: 4-(difluoromethyl)-2-methyl-6-pyridin-2-ylpyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C13H10F2N2O2/c1-7-11(13(18)19)8(12(14)15)6-10(17-7)9-4-2-3-5-16-9/h2-6,12H,1H3,(H,18,19)
• Standard InChI Key: IJBPDVRNGWLPOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC(=N1)C2=CC=CC=N2)C(F)F)C(=O)O

Introduction

Structural and Molecular Characteristics

Core Bipyridine Framework

The compound’s foundation is a 2,2'-bipyridine system, where two pyridine rings are connected at their 2- and 2'-positions. This arrangement creates a rigid, planar structure ideal for chelating metal ions. The bipyridine moiety’s nitrogen atoms serve as Lewis bases, enabling coordination with transition metals such as ruthenium, iridium, and iron.

Substituent Effects

At the 4-position of the bipyridine, a difluoromethyl (-CF$_2$H) group introduces electron-withdrawing effects, enhancing the ligand’s oxidative stability and altering its electronic interaction with metal centers. The 6-methyl group contributes steric bulk, potentially modulating the geometry of resulting metal complexes. The carboxylic acid (-COOH) at the 5-position offers additional binding sites for hydrogen bonding or further functionalization, such as esterification or amidation.

Table 1: Key Structural Properties

Property	Value
Molecular Formula	$\text{C}_{13}\text{H}_{10}\text{F}_{2}\text{N}_{2}\text{O}_{2}$
Molecular Weight	264.23 g/mol
IUPAC Name	4-(difluoromethyl)-2-methyl-6-pyridin-2-ylpyridine-3-carboxylic acid
Canonical SMILES	CC1=C(C(=CC(=N1)C2=CC=CC=N2)C(F)F)C(=O)O

Spectroscopic and Computational Insights

While experimental spectral data (e.g., NMR, IR) are absent in available literature, computational predictions suggest distinct absorption bands attributable to the carboxylic acid (1700–1750 cm$^{-1}$) and aromatic C-F stretching (1100–1200 cm$^{-1}$). The InChIKey (IJBPDVRNGWLPOQ-UHFFFAOYSA-N) facilitates database searches for related derivatives or analogs.

Synthesis and Functionalization

Synthetic Routes

Existing sources indicate multi-step synthesis, though specific protocols remain undisclosed. A plausible pathway involves:

• Bipyridine Formation: Suzuki-Miyaura coupling of halogenated pyridines to construct the 2,2'-bipyridine scaffold.

• Difluoromethylation: Introduction of the -CF$_2$H group via radical fluorination or nucleophilic substitution.

• Carboxylic Acid Installation: Oxidation of a methyl or hydroxymethyl group at the 5-position.

Challenges in Synthesis

• Regioselectivity: Ensuring precise substitution at the 4-, 5-, and 6-positions requires careful control of reaction conditions.

• Fluorine Stability: The difluoromethyl group’s susceptibility to hydrolysis necessitates anhydrous conditions.

Coordination Chemistry and Applications

Metal Complex Formation

The compound’s bipyridine core binds metals in a bidentate manner, forming octahedral or square-planar complexes. For example, with ruthenium, it could yield photosensitizers for solar cells, leveraging the metal-to-ligand charge transfer (MLCT) states. The carboxylic acid group may anchor the complex to metal oxide surfaces, enhancing stability in heterogeneous catalysis.

Table 2: Comparative Analysis with Analogous Bipyridine Ligands

Ligand	Substituents	Metal Affinity	Application Example
4-(Difluoromethyl)-6-methyl...	-CF$_2$H, -CH$_3$, -COOH	High (Ru, Ir)	Photocatalysis
2,6-bis(difluoromethyl)...	-CF$_2$H (x2), -COOH	Moderate (Fe)	Sensor development
4'-[(2-Phenylethyl)carbamoyl...	-CONHCH$_2$Ph, -COOH	Variable	Biomedical imaging

Materials Science Applications

• Luminescent Materials: The difluoromethyl group’s electron-withdrawing nature may redshift emission wavelengths, useful in OLEDs.

• Catalysis: Proton-coupled electron transfer (PCET) at the carboxylic acid site could facilitate renewable energy processes, such as water splitting.

Future Directions and Challenges

Research Priorities

• Synthetic Optimization: Developing efficient, scalable routes with higher yields.

• Application-Specific Tuning: Modifying substituents to enhance photostability or catalytic activity.